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Compound of Interest

Compound Name: Obscuraminol F

Cat. No.: B3036527 Get Quote

A thorough review of available scientific literature reveals no documented applications of

Obscuraminol F in the field of neuroscience research. While this compound has been

identified and chemically characterized, its biological activity and potential therapeutic uses,

particularly within the central nervous system, remain unexplored.

Obscuraminol F is one of several unsaturated amino alcohols, known as obscuraminols, that

were first isolated from the marine tunicate Pseudodistoma obscurum.[1] Chemically, it is

classified as a 1,2-aminoalcohol and is considered to be a sphingoid base.[2] The structures of

Obscuraminol F and its related compounds were determined through spectroscopic analysis,

with their relative and absolute configurations established through further chemical studies.[1]

Despite its characterization as a unique natural product, there is a notable scarcity of published

research on Obscuraminol F.[2] Consequently, there is no quantitative data regarding its

efficacy, mechanism of action, or potential targets within a neuroscience context. Furthermore,

no experimental protocols for its use in in vitro or in vivo neuroscience models have been

published.

Due to the absence of foundational research data, the creation of detailed application notes,

experimental protocols, and data summaries for the use of Obscuraminol F in neuroscience,

as requested, is not possible at this time. The signaling pathways it may modulate and its

potential as a therapeutic agent in neurology are currently unknown. Further investigation into

the bioactivity of this marine-derived compound is required to determine if it holds any promise

for neuroscience research and drug development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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